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Compound of Interest
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Cat. No.: B12736765 Get Quote

Disclaimer: Comprehensive searches for "ethionic acid" did not yield any relevant scientific

data. It is highly probable that this term is a misnomer for the well-studied compound ethanoic

acid, commonly known as acetic acid. This guide will provide a detailed overview of the

thermochemical properties of ethanoic acid to fulfill the user's request for an in-depth technical

document. Additionally, a brief summary of available information on related organosulfur

compounds, isethionic acid and ethane-1,2-disulfonic acid, is included for context.

Introduction to Ethanoic Acid
Ethanoic acid (CH₃COOH) is a simple carboxylic acid that is widely recognized as the main

component of vinegar, apart from water.[1] It is a colorless liquid with a characteristic pungent

odor and sour taste.[2] In its pure, water-free form, it is called glacial acetic acid.[3] Ethanoic

acid is a crucial chemical reagent and industrial chemical with numerous applications in the

production of synthetic fibers, vinyl acetate monomer for wood glue, and as a solvent.[1] In the

food industry, it is used as a preservative and acidity regulator.[3]

Thermochemical Properties of Ethanoic Acid
The thermochemical properties of a substance are critical for understanding its stability,

reactivity, and energy content. These properties are fundamental in chemical process design,

safety analysis, and thermodynamic modeling.
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The following table summarizes the key thermochemical properties of ethanoic acid in its liquid

and gaseous states at standard conditions (298.15 K and 1 atm), unless otherwise specified.

Property Symbol Value Units State

Standard Molar

Enthalpy of

Formation

ΔfH° -484.3 ± 0.5 kJ/mol Liquid

Standard Molar

Enthalpy of

Formation

ΔfH° -432.25 ± 0.5 kJ/mol Gas

Standard Molar

Enthalpy of

Combustion

ΔcH° -874.1 ± 0.4 kJ/mol Liquid

Standard Molar

Entropy
S° 159.8 ± 0.4 J/mol·K Liquid

Standard Molar

Entropy
S° 282.5 ± 1.0 J/mol·K Gas

Molar Heat

Capacity

(constant

pressure)

Cp 123.1 J/mol·K Liquid

Molar Heat

Capacity

(constant

pressure)

Cp 65.8 J/mol·K Gas

Data sourced from the NIST Chemistry WebBook and other cited literature.
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The accurate determination of thermochemical data relies on precise experimental techniques.

The primary methods used for measuring the enthalpy of formation, combustion, and heat

capacity are outlined below.

Combustion Calorimetry
Combustion calorimetry is a fundamental technique for determining the enthalpy of combustion

(ΔcH°) of a compound. From this value, the standard enthalpy of formation (ΔfH°) can be

calculated using Hess's law.

Experimental Workflow:
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Sample Preparation

Calorimetry Measurement

Data Analysis

Weigh a precise mass of ethanoic acid

Encapsulate in a combustible container (e.g., gelatin capsule)

Place sample in a bomb calorimeter

Pressurize with excess pure oxygen

Immerse the bomb in a known mass of water

Ignite the sample via an electrical fuse

Record the temperature change of the water

Calculate the heat released using the calorimeter's heat capacity

Correct for the heat of combustion of the capsule and fuse

Determine the standard enthalpy of combustion (ΔcH°)

Calculate the standard enthalpy of formation (ΔfH°) using Hess's Law

Click to download full resolution via product page

Figure 1: Experimental workflow for combustion calorimetry.
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Adiabatic Heat-Capacity Calorimetry
Adiabatic heat-capacity calorimetry is employed to measure the heat capacity (Cp) of a

substance as a function of temperature. This technique is also used to determine the

enthalpies and entropies of phase transitions.

Experimental Protocol:

Sample Preparation: A known mass of high-purity ethanoic acid is sealed in a sample

container.

Calorimeter Setup: The container is placed in an adiabatic calorimeter, which is designed to

minimize heat exchange with the surroundings. This is typically achieved using a series of

concentric shields with controlled temperatures.

Heating and Measurement: A precisely measured amount of electrical energy is introduced

to the sample, causing a small increase in temperature. The temperature is measured with

high-precision thermometers (e.g., platinum resistance thermometers).

Data Acquisition: The heat capacity is calculated from the measured energy input and the

resulting temperature rise (Cp = ΔQ/ΔT). This process is repeated over a wide range of

temperatures.

Entropy Calculation: The standard molar entropy (S°) is determined by integrating the heat

capacity data from near absolute zero to the standard temperature (298.15 K), accounting

for the entropies of any phase transitions.

Chemical Reactions and Signaling Pathways
While ethanoic acid is not typically involved in complex signaling pathways in the same way as

biomolecules, its reactions are fundamental to organic chemistry and biochemistry.

Esterification
A key reaction of ethanoic acid is esterification, where it reacts with an alcohol in the presence

of an acid catalyst to form an ester and water. Esters are known for their characteristic fruity

smells.
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Figure 2: Reversible esterification of ethanoic acid.

Acid-Base Neutralization
As an acid, ethanoic acid reacts with bases to form a salt and water in a neutralization reaction.

For example, with sodium hydroxide, it forms sodium ethanoate.
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Water
(H₂O)

 +

Click to download full resolution via product page

Figure 3: Neutralization reaction of ethanoic acid.

Overview of Related Organosulfur Compounds
As "ethionic acid" is not a recognized standard chemical name, it may refer to a sulfonic acid

derivative of ethane. Below is a summary of two such compounds.
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Isethionic Acid
Isethionic acid (2-hydroxyethanesulfonic acid) is an organosulfur compound with the chemical

formula C₂H₆O₄S.[4] It is a white, water-soluble solid.[4] It is used in the industrial production of

taurine and in the manufacture of certain surfactants.[4] Specific thermochemical data such as

enthalpy of formation, entropy, and heat capacity are not readily available in public databases.

Ethane-1,2-disulfonic Acid
Ethane-1,2-disulfonic acid (C₂H₆O₆S₂) is a strong diprotic sulfonic acid.[5] It is a solid at room

temperature with a high melting point.[6] Similar to isethionic acid, detailed quantitative

thermochemical data for this compound is sparse in the available literature.

Conclusion
This technical guide has provided a comprehensive overview of the thermochemical properties

of ethanoic acid, which is the likely subject of the user's query for "ethionic acid." Detailed

quantitative data has been presented in a structured format, and the experimental protocols for

their determination have been described. The fundamental chemical reactions of ethanoic acid

have also been illustrated. While information on the specific term "ethionic acid" is

unavailable, this guide offers a robust and detailed analysis of a closely related and industrially

significant chemical compound. For researchers and professionals in drug development, the

principles and methodologies described herein are broadly applicable to the characterization of

other organic acids.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://en.wikipedia.org/wiki/Isethionic_acid
https://en.wikipedia.org/wiki/Ethanedisulfonic_acid
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://www.benchchem.com/product/b12736765#thermochemical-properties-of-ethionic-acid
https://www.benchchem.com/product/b12736765#thermochemical-properties-of-ethionic-acid
https://www.benchchem.com/product/b12736765#thermochemical-properties-of-ethionic-acid
https://www.benchchem.com/product/b12736765#thermochemical-properties-of-ethionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12736765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12736765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

